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Compound of Interest

Compound Name: tricos-7-ene

Cat. No.: B15286717 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of all

chemicals is paramount. This document provides immediate, essential safety and logistical

information for the handling of tricos-7-ene, including detailed operational and disposal plans.

Hazard Identification and Classification
Tricos-7-ene is classified as a flammable liquid and vapor. It is known to cause skin irritation

and may cause drowsiness or dizziness. Furthermore, it is suspected of damaging fertility or

the unborn child and may cause damage to organs through prolonged or repeated exposure. It

can be fatal if swallowed and enters the airways and is toxic to aquatic life with long-lasting

effects[1].

Personal Protective Equipment (PPE)
To ensure the safety of personnel, the following personal protective equipment must be worn

when handling tricos-7-ene:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166[2].

Hand Protection: Wear chemical-impermeable gloves. Dispose of contaminated gloves after

use in accordance with applicable laws and good laboratory practices[3].
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Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure[2]. A long-sleeved shirt and long pants are recommended[4]. Contaminated work

clothing should not be allowed out of the workplace and should be washed before reuse[5]

[6].

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are

experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator with a

particle filter[2].

Quantitative Data
The following table summarizes the key quantitative data for tricos-7-ene.

Property Value Source

Molecular Formula C23H46 [7]

Molecular Weight 322.61 g/mol [7]

Boiling Point 399.4°C at 760 mmHg [7]

Flash Point 208.9°C [7]

Density 0.802 g/cm³ [7]

Experimental Protocols: Safe Handling and Storage
Adherence to the following procedural steps is mandatory when working with tricos-7-ene.

Handling:

Ensure work is conducted in a well-ventilated area, preferably within a chemical fume

hood[3].

Avoid the formation of dust and aerosols[3][8].

Use non-sparking tools to prevent ignition[3].

Prevent fire caused by electrostatic discharge[3].
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Avoid contact with skin and eyes[3][8].

Wash hands thoroughly after handling[5].

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place[3][9].

Keep away from heat, sparks, and open flames[5].

Store only in approved containers[5].

Keep away from incompatible materials such as strong oxidizing agents[2].

Operational Plan: Spill and First Aid
In Case of a Spill:

Remove all sources of ignition[3].

Use spark-proof tools and explosion-proof equipment[3].

Evacuate personnel to a safe area[3].

Absorb the spill with inert material (e.g., sand, earth) and collect it for disposal in a suitable,

closed container[6].

First Aid Measures:

After Inhalation: Move the person to fresh air. If unconscious, place them in a stable side

position for transportation[1].

After Skin Contact: Immediately wash with water and soap and rinse thoroughly[1].

After Eye Contact: Rinse the opened eye for several minutes under running water[1].

After Swallowing: If symptoms persist, consult a doctor[1].
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Disposal Plan
Dispose of tricos-7-ene and its containers in accordance with all applicable local, state, and

federal regulations. Adhered or collected material from a spill should be promptly disposed of in

appropriate, closed containers[3]. Do not allow the chemical to enter drains or waterways due

to its toxicity to aquatic life[1].
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Safe Handling Workflow for Tricos-7-ene
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A flowchart outlining the safe handling process for tricos-7-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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